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Compound of Interest

Compound Name: Iron(lll) chloride hexahydrate

Cat. No.: B592991

Essential Safety and Logistical Information for Laboratory Professionals

Handling Iron(lll) chloride hexahydrate (FeCls-:6H20) requires stringent adherence to safety
protocols to mitigate risks and ensure a secure laboratory environment. This guide provides
essential, procedural information for researchers, scientists, and drug development
professionals, covering personal protective equipment (PPE), handling procedures, and
disposal plans.

Iron(lll) chloride hexahydrate is a corrosive solid that can cause serious eye damage, skin
irritation, and may be harmful if swallowed.[1][2][3] It is also hygroscopic, meaning it readily
absorbs moisture from the air.[4] Adherence to the following guidelines is critical for safe
handling.

Personal Protective Equipment (PPE) Requirements

A thorough risk assessment should always precede the handling of this chemical. The
minimum required PPE includes a combination of eye, face, hand, and body protection to
prevent exposure.

e Eye and Face Protection: Due to the risk of serious eye damage, tight-sealing chemical
safety goggles are mandatory.[5][6] For operations with a higher risk of splashing or dust
generation, a full face shield must be worn in addition to goggles.[1][7] All eye and face
protection must be approved under government standards such as NIOSH (US) or EN 166
(EV).[1][8]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b592991?utm_src=pdf-interest
https://www.benchchem.com/product/b592991?utm_src=pdf-body
https://www.benchchem.com/product/b592991?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://sds.mcmaster.ca/Iron(III)_Chloride.pdf
https://www.ecplabchem.co.nz/function/file/21BF866D-38EC-4F0F-A4F0-F42C08478FD5
https://cdn.lasec.co.za/pdf/sds/Ferric%20Chloride%20Hexahydrate.pdf
https://www.carlroth.com/medias/SDB-P742-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA2MDd8YXBwbGljYXRpb24vcGRmfGFEQXpMMmcxTkM4NU1qRXdORGN4TlRFME1UUXlMMU5FUWw5UU56UXlYMDFVWDBWT0xuQmtaZ3w2NzRiMTE4NWE0NTg4OTUwN2IwODU1MGQ0ZTdkMjhhZmMzZjRjODA2Mjk1Y2RkOThjNjhiZDlhY2RmOTJhNmU1
https://www.columbuschemical.com/MSDS/SDS/Ferric%20Chloride,%20Hexahydrate,%20ACS%202190.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://en.gazfinder.com/ironiii-chloride/
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Iron-III-Chloride-Hexahydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Hand Protection: Impervious gloves are required to prevent skin contact.[1][6] Gloves must
be inspected for damage before each use and proper removal techniques must be followed
to avoid contaminating the skin.[1][3] Based on chemical compatibility data, several materials
offer excellent resistance.

o Body Protection: A lab coat or other protective clothing is necessary to minimize skin contact.
[4][8] For larger quantities or tasks with a significant risk of contamination, a complete
chemical-resistant suit may be appropriate.[3] Contaminated clothing must be removed
immediately and laundered before reuse.[1][9]

» Respiratory Protection: Operations should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to keep airborne concentrations low.[4][8] If dust formation is
unavoidable or ventilation is inadequate, a NIOSH-approved full-face particle respirator (type
N100) or equivalent should be used.[1] For emergencies or firefighting, a self-contained
breathing apparatus (SCBA) is required.[1][8]

Quantitative Safety Data

The following table summarizes key quantitative data for Iron(lll) chloride hexahydrate,
including glove compatibility and occupational exposure limits for soluble iron salts.
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Parameter Value Source
GHS Hazard Statements H290, H302, H315, H318 [1]
pH 1.8 (10 g/L solution at 25°C) [10]
Melting Point ~37 °C (99 °F) [21[7]
Occupational Exposure Limit TWA: 1.mg/m3 (as Fe for [4]
soluble iron salts)
Glove Material Breakthrough Time Rating Reference
Natural Rubber > 8 hours (Excellent) [11]
Neoprene > 8 hours (Excellent) [11]
Nitrile > 8 hours (Excellent) [11]
Butyl > 8 hours (Excellent) [11]
PVC > 8 hours (Excellent) [11]
Viton > 8 hours (Excellent) [11]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance. The
following workflow outlines the key steps from preparation to final waste disposal.
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Workflow: Handling Iron(lll) Chloride Hexahydrate
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Procedural workflow for handling Iron(lll) chloride hexahydrate.
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Experimental Protocols: Step-by-Step Guidance

1. Preparation and Pre-Handling:

e Ensure a chemical fume hood is operational and an eyewash station and safety shower are
accessible.[4]

e Minimize dust generation and accumulation during all steps.[8]

o Keep the chemical container tightly closed when not in use and store it in a dry, corrosives-
compatible area.[4][8]

e Do not eat, drink, or smoke in the handling area.[1][9]
2. Accidental Release Measures (Spill Protocol):
e Minor Spill:

o Alert personnel in the immediate area.

o Wearing full PPE (including respiratory protection if dust is present), clean up spills
immediately.[8]

o Use dry cleanup procedures; vacuum or carefully sweep up the material to avoid
generating dust.[1][8]

o Place the spilled material into a suitable, labeled container for hazardous waste disposal.

[11[8]
e Major Spill:
o Evacuate personnel to a safe area.[1]
o Alert emergency responders.[9]
o Prevent the spill from entering drains or waterways.[1][9]

o Contain the spill with inert materials like sand or vermiculite.[9]
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3. Disposal Plan:

» All waste, including the chemical residue and contaminated containers, must be treated as
hazardous waste.[10]

» Dispose of contents and containers at an approved waste disposal facility, following all local,
regional, and national regulations.[1]

» Do not empty into drains.[1][10]

o Contaminated items, such as gloves and lab coats, must also be disposed of as hazardous
waste in accordance with laboratory practices and applicable laws.[1] Empty containers
should be decontaminated with a suitable solution (e.g., 5% aqueous sodium hydroxide)
before disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Iron(lll) Chloride Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592991#personal-protective-equipment-for-handling-
iron-iii-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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